BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation and Storage of Celesticetin Stock
Solutions: Application Notes and Protocols
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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B1251394

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of celesticetin
stock solutions for use in research and drug development applications. Adherence to these
guidelines is crucial for ensuring the stability, and activity of the compound, leading to
reproducible experimental results.

Introduction

Celesticetin is a lincosamide antibiotic produced by the bacterium Streptomyces caelestis. It is
active against Gram-positive bacteria and various plant pathogens. Accurate preparation and
proper storage of celesticetin stock solutions are fundamental for in vitro and in vivo studies
investigating its mechanism of action, antibacterial spectrum, and potential therapeutic
applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for the preparation and storage of
celesticetin.
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Parameter Value Source
Molecular Weight 528.62 g/mol [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1]
Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Short-term (days to weeks): O -

. 4°C, dry and dark. Long-term
Storage of Solid
(months to years): -20°C, dry

and dark.

[1]

Short-term (days to weeks): O -

Stock Solution Storage 4°C. Long-term (months):
-20°C.
Shelf Life (Solid) >3 years if stored properly

Experimental Protocols
Materials

o Celesticetin powder

o Dimethyl sulfoxide (DMSO), anhydrous, sterile
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile filter tips

Protocol for Preparation of a 10 mM Celesticetin Stock

Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution. The volumes can be scaled
as needed.

» Pre-weighing Preparation: Before opening, bring the vial of celesticetin powder to room
temperature to prevent condensation of moisture onto the compound.

» Weighing Celesticetin: Carefully weigh out the desired amount of celesticetin powder using
a calibrated analytical balance. For 1 mL of a 10 mM stock solution, you will need 5.29 mg of
celesticetin (assuming 100% purity).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol ) x 1000 (mg/qg)

o Example: 10 mM x 0.001 L x 528.62 g/mol x 1000 mg/g = 5.2862 mg

 Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the vial containing the
celesticetin powder. For a 10 mM stock solution, if you weighed 5.29 mg, you would add 1
mL of DMSO.

o Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the
celesticetin is completely dissolved. Gentle warming in a 37°C water bath can be used to
aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be
appropriate for your planned experiments.

e Labeling: Clearly label each aliquot with the name of the compound (Celesticetin), the
concentration (10 mM), the solvent (DMSO), the date of preparation, and your initials.

Storage and Stability
Proper storage is critical to maintain the integrity of the celesticetin stock solution.
o Short-term Storage: For use within days to a few weeks, store the aliquots at 0 - 4°C.

» Long-term Storage: For storage longer than a few weeks, store the aliquots at -20°C.
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Protect the stock solution from light by storing it in a dark container or wrapping the vials in
aluminum foil. Avoid repeated freeze-thaw cycles, as this can degrade the compound.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing a celesticetin stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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